Cas no 352686-84-1 (N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpyridine-4-carboxamide)

• Product Name: N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpyridine-4-carboxamide
• CAS No: 352686-84-1
• MF: C₁₅H₁₀FN₃OS
• MW: 299.322804927826
• CID: 6001229
• PubChem ID: 965382
• Update Time: 2025-05-20

N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpyridine-4-carboxamide
• N-(4-(4-fluorophenyl)thiazol-2-yl)isonicotinamide
• 4-Pyridinecarboxamide, N-[4-(4-fluorophenyl)-2-thiazolyl]-
• Oprea1_658120
• N-[4-(4-FLUOROPHENYL)-13-THIAZOL-2-YL]PYRIDINE-4-CARBOXAMIDE
• F0804-1323
• 352686-84-1
• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridine-4-carboxamide
• AKOS001187819
• Z27862835
• Oprea1_616860

• Inchi： 1S/C15H10FN3OS/c16-12-3-1-10(2-4-12)13-9-21-15(18-13)19-14(20)11-5-7-17-8-6-11/h1-9H,(H,18,19,20)
• InChI Key： WQNWPJFWALCBRU-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(NC2=NC(C3=CC=C(F)C=C3)=CS2)=O)=C1

Computed Properties

• Exact Mass: 299.05286129g/mol
• Monoisotopic Mass: 299.05286129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• pka: 5.37±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpyridine-4-carboxamide

N-4-(4-Fluorophenyl)-1,3-Thiazol-2-Ylpyridine-4-Carboxamide: A Comprehensive Overview

The compound N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpyridine-4-carboxamide (CAS No. 352686-84-1) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This molecule is characterized by its unique structural features, which include a pyridine ring, a thiazole moiety, and a carboxamide group. The presence of the fluorophenyl group further enhances its chemical versatility, making it a subject of interest in both academic research and commercial development.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. The thiazole ring, a five-membered heterocycle with sulfur and nitrogen atoms, is known for its ability to form strong hydrogen bonds and exhibit significant biological activity. In the case of N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpyridine-4-carboxamide, the thiazole moiety plays a crucial role in stabilizing the molecule's structure and enhancing its pharmacokinetic properties. This makes it a promising candidate for drug discovery programs targeting various therapeutic areas.

The pyridine ring in this compound contributes to its aromatic stability and electronic properties. Pyridine derivatives are widely used in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The carboxamide group further increases the molecule's polarity, which is essential for improving its solubility and bioavailability. These characteristics make N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpyridine-4-carboxamide an ideal candidate for exploring novel drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The use of microwave-assisted synthesis has further streamlined the production process, ensuring higher yields and better purity. Researchers have also explored the stereochemistry of this compound, revealing that the fluorophenyl group's orientation significantly influences its biological activity.

In terms of applications, N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpyridine-4-carboxamide has shown potential in the field of oncology. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, such as tyrosine kinases and histone deacetylases (HDACs). Its selectivity towards these targets makes it a valuable tool for developing targeted therapies with reduced side effects.

Moreover, this compound has been investigated for its role in neurodegenerative diseases. The thiazole moiety's ability to cross the blood-brain barrier has been leveraged to design drugs that can effectively treat conditions like Alzheimer's disease and Parkinson's disease. Recent research has focused on optimizing the molecule's pharmacokinetic profile to enhance its efficacy in these therapeutic areas.

The fluorophenyl group in N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpyridine-4-carboxamide also contributes to its imaging properties. Fluorinated compounds are increasingly being used in diagnostic imaging due to their high sensitivity and specificity. This compound has been explored as a potential contrast agent for magnetic resonance imaging (MRI), offering new possibilities in early disease detection.

In conclusion, N-4-(4-fluorophenyl)-1,3-thiazol-2-Ylpyridine-4-carboxamide (CAS No. 352686877) is a versatile compound with immense potential across multiple scientific disciplines. Its unique structural features, combined with recent advancements in synthetic and medicinal chemistry, position it as a key player in future drug development and diagnostic technologies.